Cas no 1799214-84-8 (2-Propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl]-)

2-Propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl]-, is a brominated furan-based acrylic acid derivative with potential applications in organic synthesis and material science. Its structure incorporates a dibromophenyl group and a furan ring, which may enhance reactivity in polymerization or cross-linking processes. The presence of bromine atoms offers opportunities for further functionalization, making it a versatile intermediate for specialized chemical modifications. This compound could be of interest in the development of flame-retardant materials or as a precursor for advanced polymers. Its unique molecular architecture suggests utility in high-performance coatings or adhesives where thermal stability and halogenated properties are advantageous. Further research is warranted to explore its full synthetic potential.

2-Propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl]- structure

1799214-84-8 structure

Product Name:2-Propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl]-

CAS No:1799214-84-8

MF:C₁₃H₈Br₂O₃

MW:372.008822441101

CID:5211005

Update Time:2025-05-21

2-Propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl]-
- Inchi： 1S/C13H8Br2O3/c14-8-1-4-11(15)10(7-8)12-5-2-9(18-12)3-6-13(16)17/h1-7H,(H,16,17)
- InChI Key： FZQRZFLMZKYURE-UHFFFAOYSA-N
- SMILES： C(O)(=O)C=CC1=CC=C(C2=CC(Br)=CC=C2Br)O1

2-Propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	VS-12577-0.5G	(2E)-3-[5-(2,5-dibromophenyl)furan-2-yl]prop-2-enoic acid	1799214-84-8	>90%	0.5g	£262.00	2025-02-08
Key Organics Ltd	VS-12577-1G	(2E)-3-[5-(2,5-dibromophenyl)furan-2-yl]prop-2-enoic acid	1799214-84-8	>90%	1g	£402.00	2025-02-08
Key Organics Ltd	VS-12577-5G	(2E)-3-[5-(2,5-dibromophenyl)furan-2-yl]prop-2-enoic acid	1799214-84-8	>90%	5g	£1419.00	2025-02-08

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Additional information on 2-Propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl]-

Compound CAS No. 179921-84-8: 2-Propenoic Acid, 3-[5-(2,5-Dibromophenyl)-2-Furanyl]

The compound with CAS No. 179921-84-8, commonly referred to as 2-propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl], is a highly specialized organic compound with significant applications in various fields of science and technology. This compound is characterized by its unique chemical structure, which combines a furan ring substituted with a dibromophenyl group and a propenoic acid moiety. The integration of these functional groups imparts the compound with distinctive chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and oxidation processes. Researchers have explored the use of transition metal catalysts to facilitate the formation of the dibromophenyl-furan intermediate, which is a critical step in the synthesis pathway. The propenoic acid group is then introduced via a carefully controlled oxidation process, ensuring high yields and purity of the final product.

The structure of 2-propenoic acid, 3-[5-(2,5-dibromophenyl)-2-furanyl] is notable for its aromaticity and conjugation effects. The furan ring provides a platform for further functionalization, while the dibromophenyl group introduces electronic effects that can be exploited in various applications. The propenoic acid moiety adds acidity and reactivity to the molecule, making it suitable for use in polymerization reactions or as a precursor in drug design.

In terms of applications, this compound has shown promise in the field of materials science as a building block for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for developing high-performance materials with tailored properties such as thermal stability and mechanical strength.

Beyond materials science, recent studies have highlighted the potential of this compound in biotechnology and medicine. Researchers have investigated its role as an inhibitor of certain enzymes involved in disease pathways, suggesting its potential as a lead compound in drug discovery efforts.

Moreover, the environmental impact of this compound has been a topic of interest among scientists. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current trends toward developing eco-friendly chemical products.

In conclusion, compound CAS No. 179921-84-8 represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an intriguing subject for further research and development.